5-(4-Chlorophenethylsulfonyl)-1-phenyl-1H-tetrazole
Description
5-(4-Chlorophenethylsulfonyl)-1-phenyl-1H-tetrazole (CPSPT) is a novel compound that has been studied for its potential applications in the fields of organic synthesis, scientific research, and drug development. CPSPT is a heterocyclic compound containing both an aryl group and a sulfonyl group, making it a versatile and powerful tool for scientific research. CPSPT has been studied for its ability to act as a catalyst for organic reactions, as well as its ability to act as a ligand for metal complexes. Additionally, CPSPT has been studied for its potential applications in drug development, as it possesses a number of biochemical and physiological effects. In
Scientific Research Applications
Antiviral Activity
The compound has been found to have potential antiviral activity. In a study, derivatives of the compound were synthesized and tested for their anti-tobacco mosaic virus activity . This suggests that the compound could be used in the development of new antiviral drugs.
Antimicrobial Activity
The compound has also shown antimicrobial activity. In a study, new compounds bearing a 4-[(4-chlorophenyl)sulfonyl]phenyl moiety were synthesized and assessed for their antimicrobial activity . This indicates that the compound could be used in the development of new antimicrobial agents.
Synthesis of Sulfonamide Derivatives
The compound can be used in the synthesis of sulfonamide derivatives. Sulfonamide derivatives have a wide range of biological activities and are associated with a wide range of biological activities . This suggests that the compound could be used in the development of new drugs with various biological activities.
Synthesis of 1,3,4-Thiadiazole Derivatives
The compound can be used in the synthesis of 1,3,4-thiadiazole derivatives. These derivatives have been reported to possess antifungal and antibacterial properties . This suggests that the compound could be used in the development of new antifungal and antibacterial drugs.
Synthesis of Polysulfone Plastics
The compound can be used as a precursor to prepare polysulfone plastics . Polysulfone plastics are known for their rigidity and temperature resistance . This suggests that the compound could be used in the development of new materials with improved properties.
Synthesis of Temperature Resistant Polymers
The compound can be used in the synthesis of temperature resistant polymers such as PES or Udel through polymerization with bisphenol-A and bisphenol-S . This suggests that the compound could be used in the development of new materials with improved temperature resistance.
properties
IUPAC Name |
5-[2-(4-chlorophenyl)ethylsulfonyl]-1-phenyltetrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClN4O2S/c16-13-8-6-12(7-9-13)10-11-23(21,22)15-17-18-19-20(15)14-4-2-1-3-5-14/h1-9H,10-11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NAKVUIUBKDCGGQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=NN=N2)S(=O)(=O)CCC3=CC=C(C=C3)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClN4O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70720965 |
Source
|
| Record name | 5-[2-(4-Chlorophenyl)ethanesulfonyl]-1-phenyl-1H-tetrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70720965 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
348.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1372784-40-1 |
Source
|
| Record name | 5-[2-(4-Chlorophenyl)ethanesulfonyl]-1-phenyl-1H-tetrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70720965 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![8-Iodo-[1,2,4]triazolo[1,5-a]pyridin-2-amine](/img/structure/B596163.png)
![5-Bromo-6-methyl-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine](/img/structure/B596166.png)
![Methyl 3-hydroxythieno[2,3-c]pyridine-2-carboxylate](/img/structure/B596171.png)
